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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631 Get Quote

An Objective Comparison Guide to AS19 Column Performance for Researchers, Scientists,

and Drug Development Professionals

For researchers, scientists, and drug development professionals engaged in anion analysis,

particularly the challenging task of determining trace levels of oxyhalides like bromate in

various sample matrices, the choice of ion chromatography column is paramount. This guide

provides a detailed comparison of the Thermo Scientific™ Dionex™ IonPac™ AS19 column

series with a relevant alternative, supported by performance data and standardized validation

protocols.

Performance Comparison of Anion-Exchange
Columns
The selection of an appropriate anion-exchange column is critical for achieving optimal

separation, sensitivity, and reproducibility. Below is a comparative summary of the Dionex™

IonPac™ AS19 and its variants against another column used for similar applications.
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Feature
Dionex™ IonPac™
AS19

Dionex™ IonPac™
AS19-4µm

Dionex™ IonPac™
AS23

Primary Application

Trace bromate and

other oxyhalides in

drinking water,

groundwater, and

wastewater.[1][2]

High-resolution

analysis of oxyhalides

and common

inorganic anions.[3]

Trace bromate,

chlorite, and chlorate

with common

inorganic anions.

Particle Size Standard 4µm Not specified

Key Advantage

High capacity and

selectivity for bromate,

meeting U.S. EPA

Methods 300.0 and

300.1 requirements.[1]

[2]

Higher peak efficiency

and resolution

compared to the

standard AS19 while

maintaining the same

selectivity.[3]

Optimized for use with

carbonate eluents.

Column Capacity

(4x250mm)
240 µeq/column[1][2] Not specified 320 µeq/column

Recommended Eluent
Potassium Hydroxide

(KOH)[2]

Potassium Hydroxide

(KOH)
Carbonate

Available Formats
0.4 mm, 2 mm, 4 mm

i.d.[2]

0.4 mm, 2 mm, 4 mm

i.d.[3]
Not specified

Special Features

Capillary format (0.4

mm) offers

significantly reduced

eluent consumption.

[1][2]

Compatible with high-

pressure IC systems.

[3]

Higher capacity than

the AS9-HC column

described in EPA

Method 300.1.

Experimental Protocols for Column Performance
Validation and Qualification
Ensuring the consistent performance of your ion chromatography column is essential for

generating reliable and reproducible data. The following protocols outline key experiments for

validating and qualifying the performance of columns like the AS19.
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Initial Column Performance Verification
Objective: To verify that a new column meets the manufacturer's specifications as stated in the

Certificate of Analysis (CoA).

Methodology:

System Preparation: Ensure the ion chromatography system is clean, equilibrated, and free

of leaks.

Mobile Phase Preparation: Prepare the mobile phase exactly as specified in the

manufacturer's CoA for the specific column.

Standard Preparation: Prepare a standard solution containing the analytes listed on the CoA

at the specified concentrations.

Chromatographic Run:

Install the new column and equilibrate with the mobile phase until a stable baseline is

achieved.

Inject the standard solution.

Run the analysis using the exact chromatographic conditions (flow rate, temperature, etc.)

detailed in the CoA.

Data Analysis: Compare the resulting chromatogram with the one provided in the CoA. Key

performance indicators to evaluate include:

Theoretical Plates (N): A measure of column efficiency.

Peak Asymmetry (Tailing Factor): Should be close to 1 for a symmetrical peak.

Resolution (Rs): The degree of separation between adjacent peaks.

Retention Time (tR): Should be consistent with the CoA.
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A deviation of up to 10% in theoretical plates or peak symmetry is generally considered

acceptable.[1]

Ongoing Performance Monitoring
Objective: To routinely monitor the column's performance over its lifetime to detect any

degradation.

Methodology:

Frequency: Check the column performance every 20-50 runs or on a monthly basis,

depending on the complexity of the samples being analyzed.[4]

Procedure:

Use a well-characterized standard solution.

Run the analysis under standardized conditions.

Track key parameters such as peak shape, resolution, and retention time.[4]

Documentation: Maintain a logbook for each column, recording the number of injections,

mobile phases used, and the results of performance checks.

Visualizing Experimental Workflows
To further clarify the processes involved in column validation and a typical analytical workflow,

the following diagrams are provided.
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A typical workflow for initial column performance validation.
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The signaling pathway of a typical anion analysis using an AS19 column.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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